Cas no 74571-65-6 (Piperazine,1-(3-Chloropropyl)-4-ethyl-)

• Product Name: Piperazine,1-(3-Chloropropyl)-4-ethyl-
• CAS No: 74571-65-6
• MF: C₉H₁₉ClN₂
• MW: 190.713561296463
• CID: 1011827
• PubChem ID: 11252494
• Update Time: 2025-06-09

Piperazine,1-(3-Chloropropyl)-4-ethyl- Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-(3-Chloropropyl)-4-ethyl-
• PIPERAZINE
• 1-(3-chloropropyl)-4-ethylpiperazine
• AKOS010540098
• 74571-65-6
• SCHEMBL4294963

• Inchi： 1S/C9H19ClN2/c1-2-11-6-8-12(9-7-11)5-3-4-10/h2-9H2,1H3
• InChI Key： MSTZFRIFGNWLRQ-UHFFFAOYSA-N
• SMILES： ClCCCN1CCN(CC)CC1

Computed Properties

• Exact Mass: 190.1236763g/mol
• Monoisotopic Mass: 190.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 6.5Ų

Additional information on Piperazine,1-(3-Chloropropyl)-4-ethyl-

Piperazine, 1-(3-Chloropropyl)-4-ethyl- (CAS No. 74571-65-6): An Overview of a Versatile Compound in Chemical and Pharmaceutical Research

Piperazine, 1-(3-Chloropropyl)-4-ethyl- (CAS No. 74571-65-6) is a synthetic compound that has garnered significant attention in the fields of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, also known as 1-(3-Chloropropyl)-4-ethylpiperazine, is a derivative of piperazine, a six-membered heterocyclic amine with two nitrogen atoms. The introduction of the 3-chloropropyl and ethyl groups significantly alters its chemical behavior and biological activity, making it a valuable molecule for various scientific investigations.

The chemical structure of Piperazine, 1-(3-Chloropropyl)-4-ethyl- consists of a piperazine ring with an ethyl group attached to one nitrogen atom and a 3-chloropropyl group attached to the other nitrogen atom. This configuration imparts specific physical and chemical properties that are crucial for its applications in drug development and other research areas. The compound is typically synthesized through a multi-step process involving the reaction of piperazine with appropriate chloroalkanes and alkyl halides.

Recent studies have highlighted the potential of Piperazine, 1-(3-Chloropropyl)-4-ethyl- in various biological systems. One notable area of research is its interaction with neurotransmitter receptors, particularly those involved in the central nervous system (CNS). The compound has been shown to exhibit moderate affinity for serotonin receptors, which are implicated in mood regulation, sleep, and other physiological processes. This property makes it a candidate for further investigation in the development of novel therapeutic agents for neurological disorders.

In addition to its potential as a pharmacological agent, Piperazine, 1-(3-Chloropropyl)-4-ethyl- has been explored for its use in chemical synthesis. Its versatile functional groups allow it to serve as a building block for more complex molecules. For example, it can be used as an intermediate in the synthesis of advanced materials, such as polymers with tailored properties for specific applications. The ability to modify the 3-chloropropyl and ethyl groups through various chemical reactions opens up numerous possibilities for creating new compounds with unique functionalities.

The safety profile of Piperazine, 1-(3-Chloropropyl)-4-ethyl- is an important consideration in both research and industrial settings. While detailed toxicological data are still being compiled, preliminary studies suggest that it exhibits low acute toxicity when handled properly. However, like many chemical compounds, it should be used with appropriate safety measures to minimize any potential risks. Researchers and laboratory personnel should adhere to standard safety protocols, including the use of personal protective equipment (PPE) and proper ventilation systems.

From an environmental perspective, the disposal of Piperazine, 1-(3-Chloropropyl)-4-ethyl- must be conducted in accordance with local regulations to prevent contamination of water sources or soil. Proper waste management practices are essential to ensure that any residual compounds are safely neutralized or disposed of in an environmentally responsible manner.

In conclusion, Piperazine, 1-(3-Chloropropyl)-4-ethyl- (CAS No. 74571-65-6) is a multifaceted compound with promising applications in both chemical and pharmaceutical research. Its unique structural features and biological activity make it a valuable tool for scientists exploring new frontiers in drug development and materials science. As research continues to advance, it is likely that new insights into the properties and potential uses of this compound will emerge, further solidifying its importance in the scientific community.